Cas no 228120-95-4 ([Rucl(P-cymene)((R)-tolbinap)]CL)

• Product Name: [Rucl(P-cymene)((R)-tolbinap)]CL
• CAS No: 228120-95-4
• MF: C₅₈H₅₄Cl₂P₂Ru
• MW: 984.972895145416
• MDL: MFCD09753014
• CID: 245087
• PubChem ID: 253662117
• Update Time: 2025-10-29

[Rucl(P-cymene)((R)-tolbinap)]CL Chemical and Physical Properties

Names and Identifiers

• Ruthenium(1+),[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(4-methylphenyl)phosphine-kP]]chloro[(1,2,3,4,5,6-h)-1-methyl-4-(1-methylethyl)benzene]-,chloride (9CI)
• [RuCl(p-cymene)((S)-tolbinap)]Cl
• (S)-RuCl[(p-cymene)(T-BINAP)]Cl
• [RuCl(p-cymene)((S)-tolbinap)]Cl [RuCl(p-cymene)((S)-tolbinap)]Cl
• Chloro[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((S)-tolbinap)]Cl
• Chloro[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((S)-tolbinap)]Cl
• Ruthenium(1+),[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(4-methylphenyl)phosphine-kP]]chloro[(1,2,3,4,5,6-h)-1-methyl-4-(1-m
• Ruthenium(1+),[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(4-methylphenyl)phosphine-kP]]chloro[...
• -binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-tolbinap)]Cl
• -bis(di-p-tolylphosphino)-1,1&#039
• Chloro[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) Chloride
• (R)-RuCl[(p-cymene)(T-BINAP)]Cl
• [RUCL(P-CYMENE)((R)-TOLBINAP)]CL
• C58H54Cl2P2Ru
• CHLORO[(R)-(+)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM(II) CHLORIDE
• SC10123
• Chloro[(R)-(+)-2,2?-bis(di-p-tolylphosphino)-1
• Chloro[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthe
• [Rucl(P-cymene)((R)-tolbinap)]CL

• MDL： MFCD09753014
• Inchi： 1S/C48H40P2.C10H14.2ClH.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;1-8(2)10-6-4-9(3)5-7-10;;;/h5-32H,1-4H3;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： BHIUOOHVIWKUTN-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 1018.17000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 986
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• PSA: 27.18000
• LogP: 8.18980
• Solubility: Not available
• Sensitiveness: air sensitive

[Rucl(P-cymene)((R)-tolbinap)]CL Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on [Rucl(P-cymene)((R)-tolbinap)]CL

RuCl(P-cymene)((R)-tolbinap) and Its Applications in Modern Chemistry

The compound RuCl(P-cymene)((R)-tolbinap), with CAS No. 228120-95-4, is a highly specialized organometallic complex that has garnered significant attention in the field of catalytic chemistry. This compound is a ruthenium-based complex, where ruthenium (Ru) is coordinated with a cymene ligand, a tolbinap ligand, and a chloride ion. The structure of this compound is meticulously designed to facilitate its role as a catalyst in various chemical reactions, particularly in asymmetric catalysis and hydrogenation processes.

The name RuCl(P-cymene)((R)-tolbinap) itself highlights the key components of the compound. The P-cymene ligand is a tricyclic aromatic hydrocarbon, which provides stability and electronic properties to the complex. The (R)-tolbinap ligand, on the other hand, is a chiral binaphthyl derivative that imparts the necessary chirality to the complex, enabling it to act as an asymmetric catalyst. The chloride ion serves as a counterion, completing the coordination sphere around the ruthenium center.

Recent advancements in organometallic chemistry have further elucidated the potential of this compound in various industrial and academic applications. For instance, studies have shown that RuCl(P-cymene)((R)-tolbinap) exhibits exceptional catalytic activity in the hydrogenation of ketones and alkenes. This is attributed to its unique electronic configuration and steric environment, which allow for precise control over the reaction pathway and selectivity.

In addition to its catalytic applications, this compound has also been explored for its potential in energy-related fields. Research indicates that RuCl(P-cymene)((R)-tolbinap) can serve as an efficient photocatalyst in solar-driven reactions, such as water splitting and carbon dioxide reduction. These findings underscore its versatility and importance in addressing global energy challenges.

The synthesis of RuCl(P-cymene)((R)-tolbinap) involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the preparation of the (R)-tolbinap ligand through asymmetric synthesis methods. This ligand is then coordinated with ruthenium chloride in the presence of P-cymene under inert atmospheric conditions. The resulting complex is purified through chromatographic techniques to ensure high purity and stability.

One of the most notable aspects of this compound is its high enantioselectivity in asymmetric catalysis. This property makes it an invaluable tool in the pharmaceutical industry, where the production of chiral drugs requires precise control over stereochemistry. Recent studies have demonstrated that RuCl(P-cymene)((R)-tolbinap) can achieve enantioselectivities exceeding 95% in certain reactions, setting a benchmark for future catalyst development.

Beyond its catalytic applications, this compound has also been utilized as a model system for studying metal-ligand interactions and electronic structure effects in organometallic chemistry. Advanced computational methods, such as density functional theory (DFT), have been employed to probe the electronic properties of RuCl(P-cymene)((R)-tolbinap). These studies have provided valuable insights into its reactivity and selectivity mechanisms.

In conclusion, RuCl(P-cymene)((R)-tolbinap), with CAS No. 228120-95-4, stands as a testament to the ingenuity of modern organometallic chemistry. Its unique structure, coupled with its exceptional catalytic properties, positions it as a key player in both academic research and industrial applications. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to the field of chemistry.